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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Nitroethanol (CAS No. 625-48-

9), a versatile bifunctional organic compound. It details the compound's molecular structure,

physicochemical properties, and established synthesis protocols, with a focus on the Henry

reaction. Furthermore, this document explores its applications in organic synthesis, particularly

as a precursor to valuable intermediates in the pharmaceutical industry, and its role as a

crosslinking agent. Safety and handling protocols are also addressed to ensure its proper use

in a laboratory and industrial setting.

Introduction
2-Nitroethanol is an organic compound characterized by the presence of both a hydroxyl (-

OH) and a nitro (-NO2) functional group on adjacent carbon atoms.[1] This unique structure

imparts a distinct reactivity, making it a valuable intermediate in various synthetic pathways. Its

primary utility lies in its role as a precursor for the synthesis of pharmaceuticals, agrochemicals,

and other specialty chemicals.[1] This guide aims to provide a detailed technical resource for

professionals engaged in research and development who may utilize 2-Nitroethanol in their

work.
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The molecular structure of 2-Nitroethanol consists of a two-carbon chain where one carbon is

bonded to a hydroxyl group and the adjacent carbon is attached to a nitro functional group.[1]

Table 1: Compound Identification

Identifier Value

CAS Number 625-48-9[2][3][4]

Molecular Formula C2H5NO3[2][5][6]

Linear Formula NO2CH2CH2OH[3][4]

IUPAC Name 2-nitroethanol[6]

Synonyms
β-Nitroethanol, 2-nitro-1-ethanol, β-Nitroethyl

alcohol[7]

SMILES C(CO)--INVALID-LINK--[O-][4]

InChI Key KIPMDPDAFINLIV-UHFFFAOYSA-N[4]

Physicochemical Properties
2-Nitroethanol is a colorless to pale yellow, viscous liquid at room temperature with a faint,

pungent odor.[1] It exhibits moderate solubility in water and is miscible with many common

organic solvents.[1]

Table 2: Physicochemical Data of 2-Nitroethanol
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Property Value Reference

Molecular Weight 91.07 g/mol [2][3][4][5]

Appearance
Clear yellow to dark brown-red

liquid
[5][6][8]

Melting Point -80 °C (-112 °F) [2][5][6][9]

Boiling Point 194 °C at 765 mmHg [2][5][9]

Density 1.27 g/mL at 25 °C [2][9]

Refractive Index (n20/D) 1.445 [9]

Flash Point > 113 °C (> 235 °F) [5][9]

Water Solubility Moderately soluble [1]

Synthesis of 2-Nitroethanol
The most common and efficient method for the synthesis of 2-Nitroethanol is the Henry

reaction, also known as the nitroaldol reaction.[10][11] This reaction involves the base-

catalyzed condensation of nitromethane with formaldehyde.[10][11]

Experimental Protocol: Henry Reaction for 2-
Nitroethanol Synthesis
The following protocol is adapted from a well-established procedure.[12]

Materials:

Nitromethane

Paraformaldehyde

Methanolic potassium hydroxide (3N)

Concentrated sulfuric acid

Diphenyl ether
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Petroleum ether or hexane

Procedure:

A suspension of paraformaldehyde in a large excess of freshly distilled nitromethane is

prepared in a three-necked, round-bottomed flask equipped with a mechanical stirrer and a

thermometer.[12]

The suspension is stirred vigorously, and 3N methanolic potassium hydroxide solution is

added dropwise until the paraformaldehyde begins to dissolve (apparent pH of 7-8).[12]

The temperature of the solution will rise and should be monitored. Stirring is continued for

one hour after the addition of the alkaline solution is complete.[12]

The added alkali is then neutralized by the dropwise addition of concentrated sulfuric acid

until an apparent pH of about 4 is reached. The solution is stirred for another hour.[12]

The precipitated potassium sulfate is removed by filtration.

The excess nitromethane is removed from the filtrate by distillation under reduced pressure.

[12]

The residue is transferred to a flask containing an equal weight of diphenyl ether for

purification via vacuum distillation.[12]

The main fraction, a two-phase distillate of 2-Nitroethanol and diphenyl ether, is collected.

[12]

The lower layer of crude 2-Nitroethanol is separated and extracted with an equal volume of

petroleum ether or hexane to remove residual diphenyl ether.[12]

The lower layer of purified 2-Nitroethanol is drawn off. The product may turn light yellow

upon standing.[12]
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Caption: The Henry Reaction Mechanism for 2-Nitroethanol Synthesis.

Applications in Drug Development and Research
2-Nitroethanol serves as a crucial building block in the synthesis of various compounds with

significant biological activity.

Precursor to Bronopol
2-Nitroethanol is an intermediate in the synthesis of Bronopol (2-bromo-2-nitro-1,3-

propanediol), a widely used antimicrobial agent in pharmaceuticals and cosmetics.[13] The

synthesis involves the hydroxymethylation of nitromethane to form 2-nitro-1,3-propanediol,

followed by bromination.[4]
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Caption: Synthetic Pathway from Nitromethane to Bronopol.

Role as a Crosslinking Agent
β-nitroalcohols, including 2-Nitroethanol, have been investigated as effective crosslinking

agents for collagenous tissues, which is relevant for treatments of conditions like keratoconus.

[14] The proposed mechanism involves a base-catalyzed retro-Henry reaction, leading to the

release of formaldehyde, which then acts as the crosslinking agent.[14]
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Caption: Mechanism of 2-Nitroethanol as a Crosslinking Agent.

Intermediate in the Synthesis of Aliskiren Precursors
2-Nitroethanol is a precursor to nitroethene, a highly reactive intermediate. Nitroethene is

utilized in the synthesis of more complex molecules, such as intermediates for the

antihypertensive drug Aliskiren.[1] For instance, nitroethene can react with isovaleric aldehyde

in an organo-catalytic reaction to form 2(R)-isopropyl-4-nitro-1-aldehyde, a key chiral building

block.[1]
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Safety and Handling
2-Nitroethanol is considered moderately toxic upon ingestion, inhalation, or dermal contact.[1]

It is a skin and eye irritant and may cause respiratory irritation.[1][5]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement

H315: Causes skin irritation[3]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[15]

H319: Causes serious eye irritation[3] P264: Wash skin thoroughly after handling[15]

H335: May cause respiratory irritation[3]
P271: Use only outdoors or in a well-ventilated

area[15]

P280: Wear protective gloves/protective

clothing/eye protection/face protection[15]

P302+P352: IF ON SKIN: Wash with plenty of

water[15]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[15]

Handling and Storage:

Store in a cool, well-ventilated area in tightly sealed containers.[1]

Keep away from strong oxidizing agents, strong bases, acid chlorides, acid anhydrides,

combustible materials, and heat sources.[1][5]

It has been reported to explode under vacuum distillation, potentially due to the presence of

peroxides or alkali.[5][6]

Personal Protective Equipment (PPE):
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Wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

[16]

Use in a well-ventilated area or with a fume hood to avoid inhalation of vapors.[16]

Conclusion
2-Nitroethanol is a chemical intermediate with significant utility in organic synthesis,

particularly in the pharmaceutical and specialty chemical industries. Its synthesis via the Henry

reaction is well-established, and its reactivity allows for the creation of a variety of valuable

downstream products. A thorough understanding of its properties and adherence to strict safety

protocols are essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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